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Compound of Interest

Compound Name: Hept-5-yn-1-ol

Cat. No.: B1279254

An In-depth Technical Guide to Hept-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hept-5-yn-1-ol is a linear seven-carbon chain containing both a hydroxyl group and an internal
alkyne functional group. This bifunctionality makes it a potentially useful building block in
organic synthesis, allowing for a variety of chemical transformations. This technical guide
provides a summary of the available physical and chemical properties of Hept-5-yn-1-ol, along
with what is known about its synthesis and reactivity. Due to the limited availability of detailed
experimental data in the public domain, some information is presented as predicted values or is
inferred from related compounds.

Physical and Chemical Properties

The fundamental physical and chemical properties of Hept-5-yn-1-ol are summarized in the
table below. It is important to note that while some of these properties have been
experimentally determined, others are computational predictions and should be treated as
estimates.
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Property Value Source
Molecular Formula C7H120 [1]
Molecular Weight 112.17 g/mol [1]

CAS Number 58944-42-6 [1]
Boiling Point 87.5-88.5 °C at 10 Torr

Melting Point Data not available

Density (Predicted) 0.898 £ 0.06 g/cm3

LogP (Predicted) 1.172

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 3

Spectral Data

Detailed experimental spectral data with peak assignments for Hept-5-yn-1-ol are not readily
available in the searched literature. However, the presence of characteristic functional groups
allows for the prediction of key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

» 'H NMR: Detailed experimental data for Hept-5-yn-1-ol is not available. However, one would
expect to see signals corresponding to the methyl protons adjacent to the alkyne, methylene
protons at various positions along the carbon chain (some of which would be deshielded by
the adjacent oxygen), and a broad singlet for the hydroxyl proton. The protons on the
carbons adjacent to the alkyne would show coupling to the methyl protons.

e 13C NMR: Specific experimental data for Hept-5-yn-1-ol is not available. The spectrum would
be expected to show distinct signals for the seven carbon atoms, with the carbons of the
alkyne bond appearing in the characteristic region for sp-hybridized carbons (typically
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around 60-90 ppm), and the carbon bearing the hydroxyl group appearing in the range of 50-
70 ppm.

Infrared (IR) Spectroscopy

A vapor-phase IR spectrum for Hept-5-yn-1-ol is referenced in the PubChem database, but
detailed peak information is not provided.[1][2] Based on its structure, the IR spectrum is
expected to exhibit the following characteristic absorption bands:

e A strong, broad absorption in the region of 3200-3600 cm~* corresponding to the O-H
stretching vibration of the alcohol.

e C-H stretching vibrations for the sp? hybridized carbons just below 3000 cm~1.

o A weak C=C stretching vibration in the region of 2100-2260 cm~1, which may be difficult to
observe due to the internal nature of the alkyne.

e Astrong C-O stretching vibration in the region of 1050-1260 cm~1.

Mass Spectrometry (MS)

A GC-MS spectrum for Hept-5-yn-1-ol is referenced in the PubChem database, but a detailed
fragmentation pattern is not provided.[1][2] The mass spectrum would likely show a molecular
ion peak (M*) at m/z = 112. Common fragmentation pathways for alcohols include the loss of
water (M-18) and alpha-cleavage.

Synthesis and Reactivity
Synthesis

A potential synthetic route to Hept-5-yn-1-ol involves the deprotection of a silyl-protected
precursor. One literature reference suggests the synthesis from tert-butyl(hept-5-yn-1-
yloxy)dimethylsilane using tetrabutylammonium fluoride in tetrahydrofuran. However, a detailed
experimental protocol for this specific transformation is not available in the searched results.

Due to the lack of a detailed experimental protocol for the synthesis of Hept-5-yn-1-ol, a
general workflow for a related synthesis is presented below. This diagram illustrates a common
strategy for synthesizing alcohols with a desired carbon chain length.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1279254?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=H/0250&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-5-yn-1-ol
https://www.benchchem.com/product/b1279254?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=H/0250&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Hept-5-yn-1-ol
https://www.benchchem.com/product/b1279254?utm_src=pdf-body
https://www.benchchem.com/product/b1279254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Alkylation

Starting Alkyne

Deprotonation

Strong Base (e.g., n-BuLi)

Nucleophilic Attack

Alkyl Halide with Protecting Group

:

Alkylated Alkyne [<—

Step 2: Deprotection

Deprotection Reagent (e.g., TBAF) Removal of Protecting Group

l

Hept-5-yn-1-ol |«

Oxidizing Agent Further Oxidation

Hept-5-yn-1-ol (e.g., PCC) g Intermediate Aldehyde (e.g., KMnO4) g Hept-5-ynoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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